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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Bromo-2-(3-
isopropoxyphenyl)quinoline-4-carboxylic acid, a specialized organic compound. Due to the
limited availability of specific experimental data for this molecule, this document outlines a
representative synthesis protocol based on established methodologies for analogous quinoline-
4-carboxylic acid derivatives. It also includes key physicochemical properties and a generalized
experimental workflow. This guide is intended to serve as a foundational resource for
researchers and professionals in the fields of medicinal chemistry and drug development.

Compound Identification

Chemical Name: 6-Bromo-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid
CAS Number: 445289-20-3[1][2]

Molecular Formula: C1sH16BrNO3[1][2]

Structure:
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Reactants

Doebner Reaction

4-Bromoaniline —____ | (e.g., in Ethanol, Reflux)
Product
Doebner Reaction T

(e.g., in Ethanol, Reflux) |

Doebner Reaction
(e.g., in Ethanol, Reflux)

3-Isopropoxybenzaldehyde > 6-Bromo-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid
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Synthesis

Reactant Preparation
(Amine, Aldehyde, Pyruvic Acid)

Doebner Reaction

Reaction Work-up
(Cooling, Filtration/Evaporation)

Purification
(Recrystallization)

Analysis

Structural Characterization
(NMR, MS, IR)
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In vitro Biological Screening
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Mechanism of Action Studies

Purity Assessment

(HPLC, TLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 6-Bromo-2-(3-
isopropoxyphenyl)quinoline-4-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available
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isopropoxyphenyl-quinoline-4-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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